Cas no 2877650-55-8 (1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine)

• Product Name: 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine
• CAS No: 2877650-55-8
• MF: C₁₆H₁₆ClN₅
• MW: 313.784741401672
• CID: 5308222
• PubChem ID: 165433545
• Update Time: 2025-05-19

1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2877650-55-8
• F6839-0042
• AKOS040888090
• 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine
• 8-[4-(2-Chlorophenyl)-1-piperazinyl]imidazo[1,2-a]pyrazine

• Inchi： 1S/C16H16ClN5/c17-13-3-1-2-4-14(13)20-9-11-22(12-10-20)16-15-18-5-7-21(15)8-6-19-16/h1-8H,9-12H2
• InChI Key： TWRMEYWGWJTJFO-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCN(C2=CC=CC=C2Cl)CC1

Computed Properties

• Exact Mass: 313.1094232g/mol
• Monoisotopic Mass: 313.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.31±0.30(Predicted)

Additional information on 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine

Introduction to 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine (CAS No. 2877650-55-8)

1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2877650-55-8, has garnered attention due to its unique chemical properties and its role in the development of novel drug candidates.

The molecular framework of 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine consists of a piperazine ring fused with an imidazo[1,2-a]pyrazine moiety, further substituted with a 2-chlorophenyl group. This structural configuration imparts distinct pharmacokinetic and pharmacodynamic characteristics, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The imidazo[1,2-a]pyrazine scaffold, in particular, has been extensively studied for its potential in treating various diseases, including infectious disorders and cancer. The presence of the piperazine ring enhances the solubility and bioavailability of the compound, which is crucial for its therapeutic efficacy.

One of the most compelling aspects of 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine is its ability to interact with multiple biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. This makes it a valuable candidate for the development of anti-inflammatory agents, which are in high demand due to the increasing prevalence of chronic inflammatory diseases.

The 2-chlorophenyl group in the molecule plays a crucial role in modulating its pharmacological properties. Chlorophenyl derivatives are known for their ability to enhance binding affinity to biological targets, thereby improving the overall potency of the drug. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine with biological targets more accurately. These computational studies have provided valuable insights into how the compound interacts with proteins and enzymes, which can guide the design of more effective derivatives.

In addition to its potential as an anti-inflammatory agent, 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine has shown promise in other therapeutic areas. For instance, it has been investigated for its antiviral properties, particularly against RNA viruses. The imidazo[1,2-a]pyrazine scaffold is known to disrupt viral replication cycles by inhibiting key enzymes involved in viral transcription and translation.

The synthesis of 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of the molecule.

Evaluation of the pharmacological profile of 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine has revealed several promising characteristics. In vitro studies have demonstrated its ability to modulate signaling pathways associated with inflammation and infection. Furthermore, preclinical trials have shown encouraging results regarding its safety and tolerability profile.

The development of novel therapeutic agents often involves a thorough understanding of their metabolic pathways and potential side effects. Metabolomic studies on 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine have provided insights into how the body processes this compound, which is essential for predicting its long-term effects and optimizing dosing regimens.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine. These technologies enable researchers to analyze vast datasets rapidly and identify patterns that may not be apparent through traditional experimental methods.

In conclusion, 1-(2-chlorophenyl)-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine (CAS No. 2877650-55-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.